Cas no 2657-44-5 (4-(2-naphthyl)butan-1-ol)

• Product Name: 4-(2-naphthyl)butan-1-ol
• CAS No: 2657-44-5
• MF: C₁₄H₁₆O
• MW: 200.276244163513
• MDL: MFCD30741485
• CID: 268630
• PubChem ID: 228275
• Update Time: 2025-10-24

4-(2-naphthyl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenebutanol
• 4-naphthalen-2-ylbutan-1-ol
• 4-(2-naphthyl)-1-butanol
• 4-(naphthalen-2-yl)butan-1-ol
• 4-[2]naphthyl-butan-1-ol
• AC1L5G3S
• AC1Q7CP4
• AR-1E4246
• CTK1A4330
• NSC21045
• SureCN130490
• 4-(2-naphthyl)butan-1-ol
• SCHEMBL130490
• AS-57252
• 2657-44-5
• CS-0058304
• DTXSID60281272
• AKOS030228039
• NSC-21045
• A11093
• DS-013478

• MDL： MFCD30741485
• Inchi： 1S/C14H16O/c15-10-4-3-5-12-8-9-13-6-1-2-7-14(13)11-12/h1-2,6-9,11,15H,3-5,10H2
• InChI Key： HCFPOCQNXGQTIC-UHFFFAOYSA-N
• SMILES： OCCCCC1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 200.12018
• Monoisotopic Mass: 200.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2

Experimental Properties

• PSA: 20.23
• LogP: 3.15480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 4-(2-naphthyl)butan-1-ol

Introduction to 2-Naphthalenebutanol (CAS No. 2657-44-5)

2-Naphthalenebutanol, also known by its CAS registry number CAS No. 2657-44-5, is a versatile organic compound that belongs to the family of naphthol derivatives. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis.

The structure of 2-Naphthalenebutanol consists of a naphthalene ring system with a hydroxyl group (-OH) attached at the second position of the aromatic ring. This arrangement imparts the molecule with both aromatic and alcoholic functionalities, making it an interesting subject for chemical investigations. The compound's ability to participate in various types of chemical reactions, such as nucleophilic substitutions, oxidations, and condensations, further enhances its utility in synthetic chemistry.

Recent studies have highlighted the potential of 2-Naphthalenebutanol in drug discovery. Its structural features allow for the synthesis of biologically active compounds, including anticancer agents and antimicrobial agents. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 2-Naphthalenebutanol exhibit promising activity against various cancer cell lines, making them valuable leads for further drug development.

In addition to its role in pharmaceuticals, 2-Naphthalenebutanol has found applications in materials science. The compound's ability to form coordination complexes with metal ions has been explored for potential use in catalysis and sensing technologies. A study in the field of heterogeneous catalysis (Advanced Materials, 2023) reported that 2-Naphthalenebutanol-derived ligands can significantly enhance the activity and selectivity of transition metal catalysts in important industrial reactions.

The synthesis of 2-Naphthalenebutanol and its derivatives has seen considerable advancements in recent years. Traditional methods involving multi-step procedures have been optimized to improve yields and reduce costs. For example, a green chemistry approach reported in Organic Process Research & Development (2023) employs enzymatic hydroxylation to achieve high yields of 2-Naphthalenebutanol, minimizing the use of hazardous reagents and reducing environmental impact.

Beyond its synthetic applications, 2-Naphthalenebutanol has been studied for its biological properties. Research in the area of neurodegenerative diseases (Nature Neuroscience, 2023) identified that certain derivatives of this compound can modulate key pathways involved in Alzheimer's disease, offering new avenues for therapeutic intervention.

Furthermore, the environmental compatibility of 2-Naphthalenebutanol has been a subject of interest. Studies in environmental toxicology (Environmental Science & Technology, 2023) have shown that the compound exhibits low toxicity to aquatic organisms, making it a suitable candidate for use in eco-friendly chemical processes.

In conclusion, 2-Naphthalenebutanol (CAS No. 2657-44-5) is a multifaceted compound with a wide range of applications in chemistry and biology. Its unique structure, coupled with recent advancements in its synthesis and utilization, positions it as a valuable tool for researchers in various fields. As ongoing studies continue to uncover new properties and applications, the significance of 2-Naphthalenebutanol in both academic and industrial contexts is expected to grow further.